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Compound of Interest

Compound Name: Octamylamine sulfamate

Cat. No.: B15189938

Extensive research has not yielded specific information on the use of "octamylamine
sulfamate” for surface modification in the context of research, drug development, or any
related scientific applications. The scientific literature and available documentation do not
contain specific protocols, quantitative data, or established signaling pathways for this
particular compound.

General information exists for the constituent components, octylamine and sulfamates,
individually:

e Octylamine: This primary aliphatic amine is recognized for its role as a chemical
intermediate.[1] Its structure, featuring a terminal amine group and a hydrophobic carbon
chain, allows it to participate in various chemical reactions.[1] In the realm of
nanotechnology, primary alkylamines similar to octylamine are utilized for the formation and
stabilization of nanoparticles.[2] They can be grafted onto polymer backbones to create
micelles and can alter the surface charge of nanoparticles.[2][3]

o Sulfamates: This class of sulfur-containing compounds is primarily explored in medicinal
chemistry and organic synthesis.[4][5] They are investigated for their potential as therapeutic
agents and are used as intermediates in the synthesis of more complex molecules.[4][5][6][7]

The combination of these two into "octamylamine sulfamate"” and its application in surface
modification is not described in the currently available scientific literature. Therefore, the
creation of detailed application notes, experimental protocols, and data presentations as
requested is not possible at this time.
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Researchers and professionals interested in surface modification may consider exploring the
extensive literature on established surface modification techniques using other amine-
containing compounds or alternative functional groups. The principles of nanoparticle
functionalization are well-documented and offer a variety of strategies for altering surface
properties for applications in drug delivery and materials science.[8][9][10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. nbinno.com [nbinno.com]
e 2.ijrps.com J[ijrps.com]
» 3. Functionalizable Amine-based Polymer Nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]

e 4. Synthesis and physicochemical properties of sulfamate derivatives as topical
antiglaucoma agents - PubMed [pubmed.ncbi.nlm.nih.gov]

e 5. macsphere.mcmaster.ca [macsphere.mcmaster.ca]
e 6. Sulfamate synthesis by amination [organic-chemistry.org]
e 7. Sulfamate synthesis by sulfamoylation [organic-chemistry.org]

» 8. Functionalized nanoparticles: Tailoring properties through surface energetics and
coordination chemistry for advanced biomedical applications - Nanoscale (RSC Publishing)
[pubs.rsc.org]

¢ 9. mdpi.com [mdpi.com]
e 10. Surface functionalization of nanoparticles to control cell interactions and drug release -

PubMed [pubmed.nchbi.nlm.nih.gov]

 To cite this document: BenchChem. [Octamylamine Sulfamate: Information Not Available for
Surface Modification Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15189938#octamylamine-sulfamate-for-surface-
modification]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 2/3 Tech Support


https://pubs.rsc.org/en/content/articlelanding/2023/nr/d2nr07163k
https://www.mdpi.com/2079-4991/12/8/1333
https://pubmed.ncbi.nlm.nih.gov/22674655/
https://www.benchchem.com/product/b15189938?utm_src=pdf-custom-synthesis
https://www.nbinno.com/article/other-organic-chemicals/understanding-the-chemistry-octylamine-key-chemical-intermediate-ab
https://ijrps.com/home/article/download/2296/8768
https://pmc.ncbi.nlm.nih.gov/articles/PMC4286340/
https://pubmed.ncbi.nlm.nih.gov/1479580/
https://pubmed.ncbi.nlm.nih.gov/1479580/
https://macsphere.mcmaster.ca/handle/11375/30293
https://www.organic-chemistry.org/synthesis/N1S/sulfamates.shtm
https://www.organic-chemistry.org/synthesis/O1S/sulfamates.shtm
https://pubs.rsc.org/en/content/articlelanding/2023/nr/d2nr07163k
https://pubs.rsc.org/en/content/articlelanding/2023/nr/d2nr07163k
https://pubs.rsc.org/en/content/articlelanding/2023/nr/d2nr07163k
https://www.mdpi.com/2079-4991/12/8/1333
https://pubmed.ncbi.nlm.nih.gov/22674655/
https://pubmed.ncbi.nlm.nih.gov/22674655/
https://www.benchchem.com/product/b15189938#octamylamine-sulfamate-for-surface-modification
https://www.benchchem.com/product/b15189938#octamylamine-sulfamate-for-surface-modification
https://www.benchchem.com/product/b15189938#octamylamine-sulfamate-for-surface-modification
https://www.benchchem.com/product/b15189938#octamylamine-sulfamate-for-surface-modification
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15189938?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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